2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester

• IUPAC Name: methyl 2-(6-hydroxynaphthalen-2-yl)propanoate
• InChI: InChI=1S/C14H14O3/c1-9(14(16)17-2)10-3-4-12-8-13(15)6-5-11(12)7-10/h3-9,15H,1-2H3
• InChI Key: RKDCLWDNCOUHGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)C=C(C=C2)O)C(=O)OC
• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol

Description

2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester, also known as 6-Hydroxy-naproxen, is a non-steroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation. It is a derivative of naproxen, and has similar analgesic and anti-inflammatory properties. 6-Hydroxy-naproxen is a synthetic compound, and is not found naturally in nature. It is a white to off-white powder, with a melting point of 83-85°C.

Scientific Research Applications

Catalytic Carbonylation

2-Vinyl-6-methoxynaphthalene (VMN) has been hydroesterified to methyl ester of 6-methoxy naphthyl propionic acid (a component structurally related to 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester) using palladium complexes with various ligands as catalysts. This reaction has been studied for its efficiency and selectivity, contributing to the synthesis of complex organic compounds (Atla, Kelkar, & Chaudhari, 2009).

Metabolic Studies

The metabolism of 2,6-diisopropylnaphthalene (2,6-DIPN), which is structurally similar to 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester, has been explored. The study identified various metabolites formed through the oxidation of the isopropyl chain, providing insights into the metabolic pathways of such compounds (Kojima, Honda, & Nakagawa, et al., 1982).

Novel Compounds Isolation

A new compound structurally related to 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester was isolated from the roots of Juglans mandshurica. The compound’s structure was determined using various spectroscopic methods, contributing to the field of natural product research and potentially leading to new therapeutic agents (Jiang, Diao, & Li, et al., 2018).

Crystal Packing Studies

The crystal packing of carboxylic acids and esters attached to a naphthalene ring, which includes compounds like 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester, has been studied. This research provides valuable insights into the structural characteristics of these compounds, influencing their physical properties and applications (Mondal, Karmakar, & Singh, et al., 2008).

Synthesis routes and methods I

Procedure details

To a solution of methanol (2100 ml) and sulphuric acid (84 ml) was added 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid (420 grams). The reaction mixture was refluxed for 6 Hours. Methanol (1000 ml) was distilled, and the cooled reaction mass was poured onto ice water to yield crude 2-(6-hydroxy-naphthalen-2-yl)-propionic acid methyl ester which was filtered, dried and recrystallized using a mixture of ethyl acetate:hexane to yield pure product (400 grams, 89.5% yield) as a white fluffy powder with a melting point of 89.5-92° C. The pure product was characterized using 1H NMR spectroscopy in CDCl3 δ 1.60 (d, 3H, CH3), 3.70 (s, 3H, Ester), 3.88 (q, 1H, CH), 5.36 (bs, 1H, OH), 7.08 (m, 2H, Ar), 7.48 (m, 1H, Ar), 7.65 (m, 3H, Ar).

Synthesis routes and methods II

Procedure details

To a solution of methanol (2100 ml) and sulphuric acid (84 ml) was added 2-(6-Hydroxynaphthalen-2-yl)-propionic acid 5 (420 g, 1.944 mmol), and refluxed for 6 hours. Methanol (1000 ml) was distilled off and the cooled reaction mass was poured onto ice water (3000 ml). Crude 6 was filtered, dried and recrystallised from a mixture of ethyl acetate:hexane (1:5) to give pure 6 (400 g, 89.5%) as a white fluffy powder. The melting point found to be 89.5-92° C. The structure was confirmed with IR and NMR.